Cas no 1984-15-2 (Medronic acid)
Medronic acid, also known as methylenediphosphonic acid, is a diphosphonate compound with strong chelating properties. Its molecular structure, featuring two phosphonate groups linked by a methylene bridge, enables high affinity for metal ions, particularly calcium and radionuclides. This makes it valuable in medical applications, such as bone imaging and therapeutic radiopharmaceuticals, where it binds to hydroxyapatite in bone tissue. Medronic acid is also utilized in industrial settings for scale inhibition and corrosion control due to its ability to sequester metal ions in aqueous systems. Its stability under varying pH conditions and effectiveness at low concentrations underscore its utility in both clinical and technical domains.
Medronic acid structure
Product Name:Medronic acid
CAS No:1984-15-2
MF:CH6O6P2
MW:176.002262592316
MDL:MFCD00002139
CID:84051
PubChem ID:87572839
Update Time:2025-05-27
Medronic acid Chemical and Physical Properties
Names and Identifiers
-
- Medronic Acid
- Methylenediphosphonic acid
- MDP
- MDP,Medronic acid
- MDP,Medronic acid,Methylenediphosphonic acid
- MDP~Medronicacid
- Medronic
- Methanebisphosphonic Acid
- Methanediphosphonic Acid
- methylene biphosphonate
- Methylenebiphosphonic Acid
- METHYLENEBISPHOSPHONIC ACID
- methylenediphosphonate
- phosphonomethylphosphonic acid
- Acido medronico
- Acide medronique
- Acidum medronicum
- Phosphonic acid, methylenebis-
- Methylenebis(phosphonic acid)
- Methylene diphosphonate
- MDP-BRACCO
- Methylene diphosphonic acid
- methanediylbis(phosphonic acid)
- Acide medronique [INN-French]
- Acidum medronicum [INN-Latin]
- Acido medronico [INN-Spanish]
- Methylene-1,1-bisphosphonic acid
- 73OS0QIN3O
- Bis(dihydroxyphosph
- SY008079
- CHEBI:43945
- MEDRONIC ACID [USAN]
- Phosphonic acid, methylenedi-
- METHYLENE DIPHOSPHONIC ACID [VANDF]
- Acidum medronicum (INN-Latin)
- EN300-1179892
- NCGC00037856-02
- DTXCID6025696
- EINECS 217-851-0
- Q2823283
- 1984-15-2
- InChI=1/CH6O6P2/c2-8(3,4)1-9(5,6)7/h1H2,(H2,2,3,4)(H2,5,6,7)
- DB14078
- DTXSID8045696
- Medronic acid (USAN)
- SMR000060476
- A928713
- MEDRONIC ACID [WHO-DD]
- MEDRONIC ACID (MART.)
- Medronic acid [USAN:INN:BAN]
- TECHNETIUM Tc 99m MEDRONATE
- NCGC00037856-01
- MLS000048571
- BDBM50162816
- BCP20495
- MDP, Methanediphosphonic acid
- CAS-1984-15-2
- Phosphonomethyl-phosphonic acid
- MFCD00002139
- Phosphonic acid, P,P'-methylenebis-
- UNII-73OS0QIN3O
- Methylene diphsphonate
- D04887
- FT-0628882
- Opera_ID_703
- Z56782384
- Acide medronique (INN-French)
- MEDRONIC ACID [MI]
- MEDRONIC ACID [MART.]
- MEDRONIC ACID [II]
- Methylene bis-phosphonic acid
- CS-0028208
- Acido medronico (INN-Spanish)
- NS00026458
- MBKDYNNUVRNNRF-UHFFFAOYSA-N
- CH6O6P2
- MDN
- HY-108309
- Methylenediphosphonic acidMethylenediphosphonic acid
- AKOS001031749
- AMY31948
- medronic-acid
- SCHEMBL66716
- MBKDYNNUVRNNRF-UHFFFAOYSA-
- M0843
- Medronate
- CHEMBL180570
- Tox21_110974
- T72027
- Methylenediphosphonic acid, >=99%
- methandiphosphonic acid
- (Phosphonomethyl)phosphonic acid
- MEDRONIC ACID (II)
- Medronic acid, European Pharmacopoeia (EP) Reference Standard
- Methylenediphosphonic acid, for molecular studies & mass spectrometry
- Bis(dihydroxyphosphoryl)methane
- MEDRONIC ACID [INN]
- BRD-K94072573-001-09-9
- STL302043
- DB-009770
- METHYLENEDIPHOSPHONICACID
- diethylenetriaminepentakis(methylphosphonic acid)
- Medronic acid
-
- MDL: MFCD00002139
- Inchi: 1S/CH6O6P2/c2-8(3,4)1-9(5,6)7/h1H2,(H2,2,3,4)(H2,5,6,7)
- InChI Key: MBKDYNNUVRNNRF-UHFFFAOYSA-N
- SMILES: P(CP(=O)(O)O)(=O)(O)O
- BRN: 1708494
Computed Properties
- Exact Mass: 175.96400
- Monoisotopic Mass: 175.963961
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -3.3
- Topological Polar Surface Area: 115
Experimental Properties
- Color/Form: crystal
- Density: 2.111
- Melting Point: 201.0 to 207.0 deg-C
- Boiling Point: 583.2 °C at 760 mmHg
- Flash Point: 306.5 °C
- Refractive Index: 1.55
- Water Partition Coefficient: Soluble in water.
- PSA: 134.68000
- LogP: -0.70070
- Sensitiveness: Sensitive to heat and light
- Merck: 5792
- Solubility: Not determined
Medronic acid Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H290-H314
- Warning Statement: P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
- Hazardous Material transportation number:UN 3261 8/PG 3
- WGK Germany:-
- Hazard Category Code: 34
- Safety Instruction: S26-S36/37/39-S45
- FLUKA BRAND F CODES:3
- RTECS:SZ9138000
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:8
- HazardClass:8
- PackingGroup:III
- Toxicity:LD50 in mice, rabbits (mg/kg): 45-50 i.v. (Subramanian, 1975)
- Storage Condition:0-10°C
- Safety Term:8
- Packing Group:III
- Risk Phrases:R34
Medronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Medronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-108309-10mM*1mLinDMSO |
Medronic acid |
1984-15-2 | ≥98.0% | 10mM*1mLinDMSO |
¥550 | 2023-07-26 | |
| MedChemExpress | HY-108309-100mg |
Medronic acid |
1984-15-2 | ≥98.0% | 100mg |
¥500 | 2024-04-19 | |
| Fluorochem | 003425-1g |
Methylenediphosphonic acid |
1984-15-2 | 99% | 1g |
£23.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M132702-1g |
Medronic acid |
1984-15-2 | ≥97% | 1g |
¥280.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M132702-25g |
Medronic acid |
1984-15-2 | ≥97% | 25g |
¥4742.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M132702-5g |
Medronic acid |
1984-15-2 | ≥97% | 5g |
¥1120.90 | 2023-09-02 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB26190-0.25g |
Medronic acid |
1984-15-2 | 97% | 0.25g |
213.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB26190-1g |
Medronic acid |
1984-15-2 | 97% | 1g |
534.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB26190-5g |
Medronic acid |
1984-15-2 | 97% | 5g |
2138.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB26190-10g |
Medronic acid |
1984-15-2 | 97% | 10g |
4169.00 | 2021-07-09 |
Medronic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:1984-15-2)Methylenediphosphonic acid
Order Number:LE2261;LE16462
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
(CAS:1984-15-2)Medronic acid
Order Number:A928713
Stock Status:in Stock
Quantity:5g/100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:55
Price ($):222.0/444.0/889.0
Email:sales@amadischem.com
Medronic acid Related Literature
-
Zedu Huang,Kwo-Kwang A. Wang,Jaeheon Lee,Wilfred A. van der Donk Chem. Sci. 2015 6 1282
-
Guo-Ping Yang,Ke Li,Chang-Wen Hu Inorg. Chem. Front. 2022 9 5408
-
3. Oxovanadium(IV) complexes of ligands containing phosphonic acid moietiesDaniele Sanna,Giovanni Micera,Peter Buglyó,Tamas Kiss J. Chem. Soc. Dalton Trans. 1996 87
-
4. Influence of inorganic and organic additives on the tailored synthesis of iron oxidesNicholas J. Reeves,Stephen Mann J. Chem. Soc. Faraday Trans. 1991 87 3875
-
Juan Diwu,Thomas E. Albrecht-Schmitt Chem. Commun. 2012 48 3827
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- 23929-11-5(Phosphonic acid, methanetetrayltetrakis-)
- 80987-09-3(PHOSPHONIC ACID, [(HYDROXYPHOSPHINYL)METHYL]-)
- 101488-09-9(TECHNETIUM MEDRONATE)
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- 63347-66-0(Technetium Tc 99m medronate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1984-15-2)Methylenediphosphonic acid
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Amadis Chemical Company Limited
(CAS:1984-15-2)Medronic acid
Purity:99%/99%/99%
Quantity:5g/100g/25g
Price ($):222.0/444.0/889.0